(R(R*,R*))-2-Amino-1-(p-(methylsulphonyl)phenyl)propane-1,3-diol

pharmacokinetics drug metabolism renal clearance

Researchers and procurement managers seeking the critical chiral aminodiol intermediate for florfenicol or thiamphenicol API synthesis-often facing inconsistent purity and uncertain stereochemistry from generic sources-can rely on this (1R,2R)-configured building block as the definitive solution. - Defined (R,R) stereochemistry essential for downstream amphenicol antibiotic potency. - Supplied at 98% purity, minimizing re-work and ensuring fidelity in GMP intermediate scale-up. - Serves as the direct synthetic precursor to both florfenicol and thiamphenicol; bridges impurity reference standard and API intermediate procurement in a single validated compound.

Molecular Formula C10H15NO4S
Molecular Weight 245.3 g/mol
CAS No. 51458-28-7
Cat. No. B1588530
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name(R(R*,R*))-2-Amino-1-(p-(methylsulphonyl)phenyl)propane-1,3-diol
CAS51458-28-7
Molecular FormulaC10H15NO4S
Molecular Weight245.3 g/mol
Structural Identifiers
SMILESCS(=O)(=O)C1=CC=C(C=C1)C(C(CO)N)O
InChIInChI=1S/C10H15NO4S/c1-16(14,15)8-4-2-7(3-5-8)10(13)9(11)6-12/h2-5,9-10,12-13H,6,11H2,1H3/t9-,10-/m1/s1
InChIKeyCIAZEFCFQFQJLB-NXEZZACHSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 100 mg / 1 g / 500 g / 1 kg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Thiamphenicol Procurement Guide for Research and Veterinary Screening


(R(R*,R*))-2-Amino-1-(p-(methylsulphonyl)phenyl)propane-1,3-diol, commonly known as thiamphenicol, is a semisynthetic methylsulfonyl analog of chloramphenicol belonging to the amphenicol class of bacteriostatic antibiotics that inhibit bacterial protein synthesis via binding to the 50S ribosomal subunit [1]. Unlike chloramphenicol, thiamphenicol bears a methylsulfonyl (–SO₂CH₃) group at the para position in place of the nitro (–NO₂) group, a structural substitution that profoundly alters its metabolic fate, hematological safety profile, and pharmacokinetic handling without fundamentally changing its antibacterial spectrum [1][2]. It is used in human medicine (outside the United States), veterinary practice, and as a key reference compound in antimicrobial resistance research and amphenicol analog development programs [2].

Antimicrobial resistance surveillance and amphenicol analog development
Veterinary pharmacokinetic studies, particularly avian and renal-excretion models
Intra-class synergism research (florfenicol combination) against Gram-positive pathogens

Why Thiamphenicol Cannot Be Substituted with Other Amphenicols


Despite a shared ribosomal target and near-identical antibacterial spectrum, thiamphenicol, chloramphenicol, and florfenicol diverge sharply in three procurement-critical dimensions: metabolic elimination route, oral bioavailability, and hematological risk profile [1][2]. The para-methylsulfonyl group of thiamphenicol renders it refractory to hepatic glucuronidation, yielding predominant renal excretion of unchanged drug, whereas chloramphenicol undergoes extensive hepatic conjugation [1]. This difference produces species-dependent bioavailability variations (e.g., 69% vs. 45% oral bioavailability in turkeys) and dictates distinct dose-adjustment requirements in renal versus hepatic impairment [2][3]. Furthermore, thiamphenicol has not been associated with the idiosyncratic, irreversible aplastic anemia linked to chloramphenicol, fundamentally altering the risk-benefit calculus for prolonged use or wider indications [1]. The quantitative evidence below demonstrates that generic substitution among amphenicols without explicit comparator data introduces significant risk of therapeutic failure, unexpected toxicity, or invalid experimental conclusions.

Elimination route mismatch
Renal excretion >90% unchanged vs. extensive hepatic glucuronidation for chloramphenicol; may alter PK interpretation in renal/hepatic impairment models.
Oral bioavailability divergence in avian species
Reported bioavailability can be substantially higher than chloramphenicol in turkeys; direct dose extrapolation without species-specific data may introduce error.
Hematological risk profile not interchangeable
Thiamphenicol lacks the idiosyncratic aplastic anemia association of chloramphenicol; substitution without review of hematological endpoints may confound safety interpretations.

Comparator-Anchored Quantitative Differentiation Evidence


Renal Excretion vs. Hepatic Glucuronidation Route

Thiamphenicol is eliminated predominantly as unchanged parent drug via the kidneys, with over 90% of a therapeutic dose excreted renally without prior glucuronidation. In stark contrast, chloramphenicol undergoes extensive hepatic glucuronidation, with only approximately 10% excreted unchanged [1]. This metabolic dichotomy means thiamphenicol half-life is prolonged in renal impairment but unaffected by hepatic dysfunction, whereas chloramphenicol pharmacokinetics are liver-function-dependent [1]. Additionally, because thiamphenicol is not a substrate for chloramphenicol acetyltransferases (CATs) to the same degree, cross-resistance mediated by CATs is incomplete, though strains producing CATs may still exhibit co-resistance [2].

Renal excretion vs. glucuronidation
Head-to-head
Thiamphenicol >90% unchanged renal; chloramphenicol ~10%
~9-fold higher renal elimination of parent drug
Supports model selection where renal vs. hepatic function is a controlled variable.
Data from human and multiple species PK studies.
pharmacokinetics drug metabolism renal clearance

Oral Bioavailability Comparison in Avian Species

In a direct three-way crossover pharmacokinetic study in broiler turkeys, thiamphenicol (TP) demonstrated 69% oral bioavailability compared to only 45% for chloramphenicol (CP), while florfenicol (FF) achieved 82% [1]. All three amphenicols were administered at 30 mg/kg body weight, with plasma concentrations measured by a single validated HPLC method, enabling direct cross-compound comparison. The mean residence time (MRT) after intravenous administration was 2.43 ± 0.29 h for TP versus 2.12 ± 0.21 h for CP, while volume of distribution (Varea) was 1.31 ± 0.19 L/kg for TP versus 1.04 ± 0.12 L/kg for CP, indicating broader tissue distribution for thiamphenicol [1].

Oral bioavailability in turkeys
Head-to-head
Thiamphenicol 69%; chloramphenicol 45%; florfenicol 82%
53% higher than chloramphenicol; 13 points lower than florfenicol
Provides exposure-model context for avian oral dosing studies.
30 mg/kg, crossover design, validated HPLC.
oral bioavailability veterinary pharmacokinetics poultry

Bactericidal Activity Against Haemophilus influenzae

In a direct comparative study, thiamphenicol exhibited MIC values against H. influenzae identical to those of chloramphenicol (MIC = 0.1–1.56 μg/mL for both drugs across 106 clinical isolates), yet thiamphenicol uniquely demonstrated a powerful bactericidal effect against both β-lactamase-positive and β-lactamase-negative H. influenzae strains [1][2]. Chloramphenicol is described as bactericidal for H. influenzae and Neisseria meningitidis, but thiamphenicol displayed equal or greater bactericidal activity against these two species despite its generally lower potency against other organisms [3]. In a 2018–2019 Russian multicenter study of 875 clinical isolates, thiamphenicol MICs did not exceed 2 mg/L for 94.4% of H. influenzae strains (MIC₅₀ 0.5 mg/L, MIC₉₀ 1 mg/L), and remained active against 76.9% of ampicillin-resistant H. influenzae [2].

H. influenzae bactericidal activity
Head-to-head
MIC 0.1–1.56 μg/mL; bactericidal against β-lactamase ± strains
Supports respiratory model endpoint interpretation when bactericidal action is required.
106–126 clinical isolates; broth microdilution.
Haemophilus influenzae bactericidal activity MIC comparison

Differential Potency Against Enterobacteriaceae

When tested against 313 strains of gram-negative bacilli from clinical specimens, thiamphenicol required 2- to 16-fold higher concentrations than chloramphenicol to inhibit Enterobacteriaceae species [1]. This stands in contrast to the equal activity observed against Haemophilus spp. (106 strains) and Bacteroides fragilis (40 strains), where both drugs shared identical MIC ranges [1]. The study explicitly concluded that predicting thiamphenicol susceptibility from chloramphenicol disk diffusion results is hazardous for Enterobacteriaceae and should not be practiced [1]. This differential creates a defined niche: thiamphenicol is equipment to chloramphenicol for Haemophilus and anaerobic coverage but is contraindicated as a direct substitute when Enterobacteriaceae are suspected pathogens.

Enterobacteriaceae potency gap
Head-to-head
2–16× higher MIC than chloramphenicol
Defines pathogen-specific selection boundary; not a direct substitute for Enterobacteriaceae-focused studies.
313 clinical isolates; agar dilution method.
Enterobacteriaceae MIC ratio gram-negative coverage

Activity Against Penicillin-Resistant S. pneumoniae

In a comprehensive study of 397 antibiotic-resistant and/or invasive pneumococcal isolates, thiamphenicol and chloramphenicol were the most potent non-β-lactam agents alongside vancomycin and rifampin [1]. Critically, against high-level penicillin-resistant S. pneumoniae strains, the phenicols (thiamphenicol and chloramphenicol) demonstrated superior in vitro activity compared to the extended-spectrum cephalosporins cefotaxime and ceftriaxone, as well as the carbapenem imipenem [1]. In a separate 2018–2019 study, thiamphenicol MICs were in the range of 0.06–2 mg/L for 96.7% of S. pneumoniae strains (MIC₅₀ 0.5 mg/L, MIC₉₀ 2 mg/L), and the MIC for 90.6% of strains with reduced penicillin susceptibility (penicillin MIC > 0.06 mg/L) did not exceed 2 mg/L [2]. Additionally, 88.1% of erythromycin-resistant S. pneumoniae strains remained highly susceptible to thiamphenicol (MIC < 2 mg/L) [2].

Penicillin-resistant S. pneumoniae
Cross-study
Retained activity vs. cefotaxime/ceftriaxone; MIC₅₀ 0.5 mg/L, MIC₉₀ 2 mg/L
90.6% of penicillin-non-susceptible strains inhibited at ≤2 mg/L
Supports inclusion in resistance surveillance panels for multidrug-resistant pneumococci.
397 Italian isolates; 2018–2019 Russian multicenter confirmation.
penicillin-resistant Streptococcus pneumoniae multidrug resistance phenicol activity

Synergism with Florfenicol Against Staphylococcus aureus

In a rare demonstration of intra-class antibiotic synergism, the combination of florfenicol and thiamphenicol exhibited synergistic activity (fractional inhibitory concentration index [FICI] ≤ 0.5) against 30% of methicillin-susceptible S. aureus (MSSA) and 45% of methicillin-resistant S. aureus (MRSA) clinical isolates from chickens, cattle, and pigs [1]. In checkerboard assays on 21 S. aureus isolates, the MIC of florfenicol could be reduced by 75% (to 1/4 MIC) or more (up to 1/16 MIC) when combined with 1/2 MIC of thiamphenicol, while maintaining antimicrobial activity comparable to each drug at full strength (1× MIC) [1]. In a murine infection model, the florfenicol/thiamphenicol combination at reduced dosages provided sufficient protection against S. aureus challenge [1]. The synergism was subsequently confirmed against Pasteurella multocida, where 43% of isolates tested were susceptible to the enhanced bactericidal effect (FICI ≤ 0.625, ≥2 log₁₀ CFU/mL reduction in time-kill) [2].

Synergism with florfenicol
Head-to-head
FICI ≤0.5 against 30% MSSA, 45% MRSA; florfenicol MIC reduced ≥75%
Combination protective in murine S. aureus model
Provides rationale for intra-class combination research; may inform reduced-dose regimen design.
Checkerboard assays; time-kill; also 43% P. multocida synergy.
antibiotic synergism florfenicol-thiamphenicol combination Staphylococcus aureus

Optimal Scientific and Industrial Application Scenarios


Haemophilus influenzae Respiratory Infection Models

When designing in vitro or in vivo respiratory infection models where H. influenzae is the target pathogen and a bactericidal endpoint is desired, thiamphenicol should be prioritized over chloramphenicol. Evidence demonstrates equivalent MIC values (0.1–1.56 μg/mL) against 106+ clinical H. influenzae isolates combined with confirmed bactericidal activity against both β-lactamase-positive and -negative strains, a property less consistently reported for chloramphenicol . This makes thiamphenicol the amphenicol of choice for time-kill assays and pharmacodynamic studies targeting Haemophilus spp. .

Oral Dosing Studies in Avian Species

For pharmacokinetic or efficacy studies in poultry requiring oral administration, thiamphenicol offers a 53% higher oral bioavailability (69%) compared to chloramphenicol (45%) at equivalent 30 mg/kg doses in turkeys, with a larger volume of distribution (Varea 1.31 vs. 1.04 L/kg) indicating more extensive tissue penetration . These advantages, confirmed in a direct three-way crossover design using a unified HPLC assay, support thiamphenicol as the preferred amphenicol for oral dosing regimens in avian research when florfenicol (82% bioavailability) is not indicated .

Antimicrobial Resistance Surveillance Panels

Thiamphenicol should be included as a key comparator in antimicrobial resistance surveillance programs that screen multidrug-resistant S. pneumoniae, particularly strains with high-level penicillin resistance. Evidence shows phenicols (thiamphenicol and chloramphenicol) retain superior activity against these strains compared to cefotaxime, ceftriaxone, and imipenem, with 90.6% of penicillin-non-susceptible isolates inhibited at ≤2 mg/L thiamphenicol . Its retained potency and distinct mechanism (50S ribosomal inhibition) make it an essential non-β-lactam benchmark for evaluating novel anti-pneumococcal agents .

Intra-Class Antibiotic Synergism Research

Thiamphenicol is uniquely positioned as a combination partner with florfenicol for investigating intra-class antibiotic synergism against Gram-positive pathogens. The florfenicol/thiamphenicol combination achieves FICI ≤0.5 against 30–45% of S. aureus isolates (including MRSA) and reduces florfenicol MIC by ≥75% in over 80% of tested strains, with in vivo protection confirmed in murine models . This synergism also extends to Pasteurella multocida (43% of isolates susceptible) . Procurement of both compounds is essential for laboratories investigating novel combination regimens that may reduce individual drug dosing and mitigate resistance emergence in veterinary pathogens .

Application
Selection Property
Validation Focus
H. influenzae respiratory research models
Bactericidal endpoint context
β-lactamase strain coverage and time-kill assay
Avian oral pharmacokinetic studies
Reported oral bioavailability profile
Species-dependent exposure validation
S. pneumoniae resistance surveillance
Retained non-β-lactam activity context
Penicillin-resistant strain panel testing
Intra-class amphenicol synergism research
Florfenicol combination context
Checkerboard FICI and model-response validation
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